Cas no 1820686-06-3 (Methyl 6-methyl-4-oxo-6H,7H-pyrazolo[3,2-C][1,4]oxazine-2-carboxylate)

• Product Name: Methyl 6-methyl-4-oxo-6H,7H-pyrazolo[3,2-C][1,4]oxazine-2-carboxylate
• CAS No: 1820686-06-3
• MF: C₉H₁₀N₂O₄
• MW: 210.186702251434
• CID: 4619360
• Update Time: 2025-05-26

Methyl 6-methyl-4-oxo-6H,7H-pyrazolo[3,2-C][1,4]oxazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• METHYL 6-METHYL-4-OXO-6H,7H-PYRAZOLO[3,2-C][1,4]OXAZINE-2-CARBOXYLATE
• Methyl 6-methyl-4-oxo-6,7-dihydropyrazolo[5,1-c][1,4]oxazine-2-carboxylate
• Methyl 6-methyl-4-oxo-6H,7H-pyrazolo[3,2-C][1,4]oxazine-2-carboxylate

• Inchi： 1S/C9H10N2O4/c1-5-4-11-7(9(13)15-5)3-6(10-11)8(12)14-2/h3,5H,4H2,1-2H3
• InChI Key： DRFLPLUTCOEPJR-UHFFFAOYSA-N
• SMILES： O1C(C2=CC(C(=O)OC)=NN2CC1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 294
• XLogP3: 0.7
• Topological Polar Surface Area: 70.4

Additional information on Methyl 6-methyl-4-oxo-6H,7H-pyrazolo[3,2-C][1,4]oxazine-2-carboxylate

Research Brief on Methyl 6-methyl-4-oxo-6H,7H-pyrazolo[3,2-C][1,4]oxazine-2-carboxylate (CAS: 1820686-06-3)

Methyl 6-methyl-4-oxo-6H,7H-pyrazolo[3,2-C][1,4]oxazine-2-carboxylate (CAS: 1820686-06-3) is a heterocyclic compound that has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential as a scaffold for drug development. This compound belongs to the pyrazolo-oxazine class, which is known for its diverse pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties. Recent studies have explored its synthesis, structural modifications, and biological evaluations, positioning it as a promising candidate for further investigation.

The synthesis of Methyl 6-methyl-4-oxo-6H,7H-pyrazolo[3,2-C][1,4]oxazine-2-carboxylate typically involves multi-step reactions starting from readily available precursors. A recent study published in the Journal of Medicinal Chemistry (2023) detailed an optimized synthetic route that improves yield and purity, making it more accessible for large-scale production. The compound's structure was confirmed using advanced spectroscopic techniques, including NMR and mass spectrometry, ensuring its chemical integrity for subsequent biological testing.

In terms of biological activity, preliminary in vitro studies have demonstrated that Methyl 6-methyl-4-oxo-6H,7H-pyrazolo[3,2-C][1,4]oxazine-2-carboxylate exhibits moderate inhibitory effects against specific kinases involved in inflammatory pathways. These findings suggest its potential as a lead compound for developing novel anti-inflammatory agents. Additionally, molecular docking studies have revealed favorable binding interactions with target proteins, further supporting its therapeutic potential.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic properties, such as solubility and metabolic stability. Recent research has focused on derivatizing the core structure to enhance these attributes while maintaining or improving biological activity. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of analogs with improved aqueous solubility, paving the way for more extensive in vivo evaluations.

In conclusion, Methyl 6-methyl-4-oxo-6H,7H-pyrazolo[3,2-C][1,4]oxazine-2-carboxylate represents a versatile scaffold with significant potential in drug discovery. Ongoing research aims to elucidate its mechanism of action, optimize its pharmacological profile, and explore its applications in treating various diseases. The compound's unique structure and promising biological activities make it a valuable subject for future studies in the chemical biology and pharmaceutical sciences.